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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Triamiphos is an obsolete organophosphorus pesticide with significant toxicity. Its
use has been discontinued in many countries. These notes are intended for researchers in
controlled laboratory and agricultural research settings where its use is permitted and
appropriate safety measures are in place. Adherence to all local, state, and federal regulations
regarding pesticide use is mandatory.

Introduction

Triamiphos (P-(5-amino-3-phenyl-1H-1,2 4-triazol-1-yl)-N,N,N',N'-tetramethylphosphonic
diamide) is a systemic fungicide and acaricide.[1][2] Historically, it was one of the first
commercially available systemic fungicides, primarily used for the control of powdery mildews
on crops such as apples and ornamentals.[3][4] As an organophosphate, its mode of action is
the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of
insects and other animals.[1] This document provides detailed application notes and protocols
for the use of Triamiphos in agricultural research settings.

Mode of Action

The primary mode of action of Triamiphos is the inhibition of the enzyme acetylcholinesterase
(AChE).[1] In cholinergic synapses, acetylcholine (ACh) is released to transmit a nerve impulse
and is then rapidly hydrolyzed by AChE. Triamiphos, or its active metabolite, phosphorylates
the serine hydroxyl group at the active site of AChE. This inactivation of AChE leads to an
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accumulation of ACh in the synaptic cleft, resulting in continuous nerve stimulation, paralysis,

and eventual death of the target organism.[5]
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Figure 1: Mechanism of Acetylcholinesterase Inhibition by Triamiphos.

Quantitative Data

The following tables summarize key quantitative data for Triamiphos. Due to its discontinued
use, comprehensive modern data, particularly on fungicidal efficacy, is limited.

Table 1: Toxicological Data for Triamiphos
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Parameter Species Route Value Reference
LD50 Rat Intraperitoneal 15-18 mg/kg [3]
LD50 Mouse Intraperitoneal 10-30 mg/kg [3]
No-effect Level
) Short-term
(Cholinesterase Rat ] 0.1 ppm [6]
o feeding
Inhibition)
Long-term .
o Three-generation
Inhibition Level Rat 0.5 ppm [6]
) study
(P generation)
Inhibition in all Three-generation
) Rat 2.5 ppm [6]
generations study

Table 2: Physicochemical and Efficacy Properties

Property Value / Observation Reference

o Systemic Fungicide, Acaricide,
Pesticide Type o [1112]
Insecticide

Primary Target Powdery Mildews [31[4]

] Not detectable against
Vapour Action , [7]
powdery mildews

_ Typically applied as sprays or
Formulation
granules

Experimental Protocols

The following are representative protocols for evaluating the efficacy of Triamiphos in an
agricultural research setting. These are based on general fungicide testing principles due to the
lack of recently published, specific protocols for this compound.

4.1. In Vitro Evaluation of Fungicidal Activity (Spore Germination Assay)
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Objective: To determine the concentration of Triamiphos required to inhibit the germination of

powdery mildew conidia.

Materials:

Triamiphos stock solution (e.g., 1000 ppm in acetone)

Sterile distilled water with a surfactant (e.g., 0.01% Tween 20)

Freshly collected powdery mildew conidia (e.g., from infected apple leaves)
Glass microscope slides or multi-well plates

Humid chambers

Microscope

Procedure:

Prepare a serial dilution of Triamiphos (e.g., 100, 10, 1, 0.1, 0.01 ppm) in sterile distilled
water containing the surfactant. Include a control with only surfactant and water.

Prepare a conidial suspension by gently brushing conidia from infected leaves into sterile
distilled water with surfactant. Adjust the concentration to approximately 1 x 10"5 conidia/mL.

On each glass slide or in each well, place a 20 uL drop of the conidial suspension.

Add a 20 pL drop of the corresponding Triamiphos dilution (or control) to each suspension
drop and mix gently.

Place the slides or plates in a humid chamber and incubate at 20-25°C for 24 hours in the
dark.

After incubation, add a drop of lactophenol cotton blue to stop germination and stain the
conidia.

Under a microscope, examine at least 100 conidia per replicate for germination (presence of
a germ tube).
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o Calculate the percentage of germination inhibition for each concentration relative to the
control.

o Use probit analysis to determine the EC50 value (the concentration that inhibits 50% of
conidia germination).

4.2. Greenhouse Efficacy Trial for Powdery Mildew Control

Objective: To evaluate the efficacy of Triamiphos in controlling powdery mildew on a host plant
under controlled conditions.

Experimental Design:
o Plant Material: Young, susceptible apple seedlings or another suitable host plant.

o Design: Randomized Complete Block Design (RCBD) with at least 4-5 replicates per
treatment.

e Treatments:
o Untreated Control (sprayed with water + surfactant)
o Triamiphos at various application rates (e.g., 50, 100, 200 ppm)
o Positive Control (a currently registered, effective fungicide)
Procedure:
e Grow plants to a susceptible stage (e.g., 4-6 true leaves).
e Randomly assign plants to treatment groups within each block.
o Prepare spray solutions for each treatment.

o Apply treatments to the foliage until runoff using a handheld sprayer. Ensure thorough
coverage.

o Allow the foliage to dry completely.
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24 hours after treatment, inoculate all plants with a fresh suspension of powdery mildew
conidia (e.g., 1 x 1075 conidia/mL) or by shaking infected plants over the test plants.

Maintain plants in a greenhouse with conditions favorable for disease development (e.g., 20-
25°C, high humidity).

Assess disease severity 7, 14, and 21 days after inoculation. This can be done by rating the
percentage of leaf area covered by mildew on a 0-100% scale or using a predefined rating
scale (e.g., 0-5).

Calculate the mean disease severity for each treatment group at each time point.

Analyze the data using Analysis of Variance (ANOVA) and a means separation test (e.g.,
Tukey's HSD) to determine significant differences between treatments.
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Figure 2: Experimental Workflow for a Greenhouse Efficacy Trial.
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Safety Precautions

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat or
coveralls, and eye protection. If working with powders or creating aerosols, a respirator is
required.

Handling: Handle Triamiphos in a well-ventilated area, preferably a chemical fume hood.

Toxicity: Triamiphos is a cholinesterase inhibitor.[8] Be aware of the symptoms of
organophosphate poisoning (e.g., headache, nausea, dizziness, blurred vision, muscle
twitching).

Antidote: Atropine is an antidote for organophosphate poisoning.[3] Ensure that emergency
procedures and contact information are readily available.

Disposal: Dispose of all waste (unused chemical, contaminated materials) in accordance
with hazardous waste regulations.

Environmental Hazard: Triamiphos is toxic to aquatic life and other non-target organisms.[9]
Prevent runoff and contamination of water sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/publication/268585902_What_is_the_best_time_to_apply_fungicides_for_effective_and_economical_Cercospora_leaf_spot_control
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=46-testing-fungicides-on-your-farm
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=2545&context=agronomyfacpub
https://www.benchchem.com/product/b1681371#application-of-triamiphos-in-agricultural-research-settings
https://www.benchchem.com/product/b1681371#application-of-triamiphos-in-agricultural-research-settings
https://www.benchchem.com/product/b1681371#application-of-triamiphos-in-agricultural-research-settings
https://www.benchchem.com/product/b1681371#application-of-triamiphos-in-agricultural-research-settings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

